Cas no 344326-10-9 (N-(furan-2-yl)methylpropanamide)

• Product Name: N-(furan-2-yl)methylpropanamide
• CAS No: 344326-10-9
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 5341524
• Update Time: 2025-06-29

N-(furan-2-yl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-(2-furanylmethyl)-
• N-(furan-2-yl)methylpropanamide

• Inchi： 1S/C8H11NO2/c1-2-8(10)9-6-7-4-3-5-11-7/h3-5H,2,6H2,1H3,(H,9,10)
• InChI Key： WGSUSGRCTBVQMS-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)CC

Additional information on N-(furan-2-yl)methylpropanamide

N-(furan-2-yl)methylpropanamide: A Comprehensive Overview

N-(furan-2-yl)methylpropanamide, also known by its CAS number 344326-10-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a furan ring with a propanamide group, making it a versatile molecule with potential applications in various industries.

The furan ring, a five-membered aromatic heterocycle containing one oxygen atom, is a key structural component of N-(furan-2-yl)methylpropanamide. This moiety contributes to the compound's electronic properties and reactivity, making it an attractive target for researchers exploring new materials and chemical reactions. Recent studies have highlighted the role of furan-containing compounds in enhancing the electronic properties of organic semiconductors, which could pave the way for their use in next-generation electronic devices.

Propanamide, the other major component of this compound, is an amide derivative of propanoic acid. Amides are known for their stability and ability to form hydrogen bonds, which can significantly influence the physical and chemical properties of the molecule. In the case of N-(furan-2-yl)methylpropanamide, the combination of the furan ring and propanamide group results in a molecule with unique solubility characteristics and thermal stability.

Recent advancements in synthetic chemistry have enabled more efficient methods for synthesizing N-(furan-2-yl)methylpropanamide. Researchers have explored various routes, including nucleophilic substitution and coupling reactions, to optimize the synthesis process. These methods not only improve yield but also reduce the environmental impact of production, aligning with current trends toward sustainable chemistry.

The application potential of N-(furan-2-yl)methylpropanamide extends into several domains. In materials science, its electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Additionally, its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry.

In pharmacology, N-(furan-2-yl)methylpropanamide has shown promise as a lead compound for drug development. Its structure allows for potential interactions with biological targets, such as enzymes and receptors, making it a valuable starting point for medicinal chemists exploring new therapeutic agents.

Furthermore, recent studies have delved into the environmental fate and toxicity of N-(furan-2-yl)methylpropanamide. Understanding its biodegradation pathways and potential ecological impacts is crucial for ensuring its safe use in industrial applications.

In conclusion, N-(furan-2-yl)methylpropanamide (CAS No. 344326-10-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and properties continue to inspire innovative research directions, positioning it as an important molecule in contemporary chemical research.